5,6,6,6-Tetrafluoro-4-oxo-5-(trifluoromethyl)hexanoic acid

• CAS No.: 62656-74-0
• Molecular Formula: C7H5F7O3
• Molecular Weight: 270.10 g/mol
• IUPAC Name: 5,6,6,6-tetrafluoro-4-oxo-5-(trifluoromethyl)hexanoic acid
• InChI: InChI=1S/C7H5F7O3/c8-5(6(9,10)11,7(12,13)14)3(15)1-2-4(16)17/h1-2H2,(H,16,17)
• InChI Key: FOZCIODRBSSQFH-UHFFFAOYSA-N
• Canonical SMILES: C(CC(=O)O)C(=O)C(C(F)(F)F)(C(F)(F)F)F

Description

5,6,6,6-Tetrafluoro-4-oxo-5-(trifluoromethyl)hexanoic acid is a fluorinated organic compound with the molecular formula C7H5F7O3. This compound is characterized by the presence of multiple fluorine atoms, which impart unique chemical and physical properties. It is used in various scientific research applications due to its reactivity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,6,6,6-Tetrafluoro-4-oxo-5-(trifluoromethyl)hexanoic acid typically involves the use of fluorinated precursors. One common method includes the reaction of octafluorotoluene with appropriate reagents under controlled conditions . The reaction conditions often involve the use of strong bases and solvents such as acetonitrile to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods but optimized for higher yields and efficiency. The use of continuous flow reactors and advanced purification techniques ensures the production of high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

5,6,6,6-Tetrafluoro-4-oxo-5-(trifluoromethyl)hexanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form higher oxidation state products.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: Fluorine atoms can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidizing Agents: Strong oxidizing agents such as potassium permanganate.

Reducing Agents: Common reducing agents include lithium aluminum hydride.

Substitution Reagents: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

5,6,6,6-Tetrafluoro-4-oxo-5-(trifluoromethyl)hexanoic acid is utilized in various scientific research fields:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential interactions with biological molecules.

Medicine: Explored for its potential use in drug development due to its unique properties.

Industry: Applied in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5,6,6,6-Tetrafluoro-4-oxo-5-(trifluoromethyl)hexanoic acid involves its interaction with molecular targets through its fluorinated groups. These interactions can affect various biochemical pathways, making it a valuable compound for research in enzymatic inhibition and other biological processes .

Comparison with Similar Compounds

Similar Compounds

• 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)benzoic acid
• 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)benzyl bromide
• 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)aniline

Uniqueness

5,6,6,6-Tetrafluoro-4-oxo-5-(trifluoromethyl)hexanoic acid is unique due to its specific arrangement of fluorine atoms and the presence of a ketone group. This combination imparts distinct reactivity and stability compared to other similar fluorinated compounds .